![molecular formula C7H7NO4 B064326 Methyl 4-formyl-3-methylisoxazole-5-carboxylate CAS No. 161126-53-0](/img/structure/B64326.png)
Methyl 4-formyl-3-methylisoxazole-5-carboxylate
Overview
Description
Methyl 4-formyl-3-methylisoxazole-5-carboxylate, commonly known as MFMIC, is a chemical compound that has gained significant attention in the scientific community due to its unique chemical properties and potential applications. MFMIC is a heterocyclic compound that contains an isoxazole ring, a carbonyl group, and a methyl ester group. This compound has been synthesized using various methods, and its potential applications in scientific research have been explored extensively.
Scientific Research Applications
Synthesis of Precursors and Heterocycles : It serves as a precursor for the synthesis of various isoxazole-fused heterocycles, contributing to advancements in organic synthesis and medicinal chemistry (Roy, Rajaraman, & Batra, 2004).
Isoxazole-4-carboxylic Acid Derivatives : The synthesis of isoxazole-4-carboxylic acid derivatives, which are important in the development of novel pharmaceutical compounds, is facilitated by derivatives of Methyl 4-formyl-3-methylisoxazole-5-carboxylate (Serebryannikova et al., 2019).
Biomimetic Synthesis : It is used in biomimetic synthesis approaches, particularly in the synthesis of α-cyclopiazonic acid, demonstrating its utility in complex organic syntheses (Moorthie et al., 2007).
Hydroformylation Reactions : The compound is involved in hydroformylation reactions, providing important intermediates for the synthesis of amino acid derivatives (Kollár & Sándor, 1993).
Photochromism Studies : Its derivatives show photochromic properties, which are significant in material science for developing materials that change color in response to light (Yokoyama et al., 2004).
Immunological Activity : Some derivatives exhibit immunological activities, making them potential candidates for immunotherapy and immunomodulatory drugs (Ryng et al., 1999).
Mass Spectrometry and Thermal Isomerization Studies : It is used in studies of mass spectra and thermal isomerization of isoxazole rings, contributing to the understanding of the behavior of these compounds under different conditions (Zhigulev et al., 1974).
One-Pot Synthesis Approaches : Efficient one-pot synthesis methods for producing 3-aryl-5-methylisoxazoles from aryl aldehydes have been developed using these compounds, which are significant for simplifying synthetic processes (Zhu, Shi, & Gerritz, 2011).
Future Directions
Future research could focus on developing eco-friendly synthetic strategies for isoxazole derivatives, given their significance in drug discovery . Additionally, more studies could be conducted to explore the potential applications of “Methyl 4-formyl-3-methylisoxazole-5-carboxylate” in various fields.
Properties
IUPAC Name |
methyl 4-formyl-3-methyl-1,2-oxazole-5-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO4/c1-4-5(3-9)6(12-8-4)7(10)11-2/h3H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZXPIMOUVJSMKM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1C=O)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
161126-53-0 | |
Record name | methyl 4-formyl-3-methyl-1,2-oxazole-5-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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